Cas no 4840-92-0 (1-Iodo-3-vinylbenzene-1-ethenyl-3-iodobenzene)

• Product name: 1-Iodo-3-vinylbenzene-1-ethenyl-3-iodobenzene
• CAS No: 4840-92-0
• MF: C₈H₇I
• MW: 230.045
• MDL: MFCD28103326
• CID: 2193966

1-Iodo-3-vinylbenzene-1-ethenyl-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene 1-ethenyl-3-iodo-
• 1-ethenyl-3-iodobenzene
• 1-Iodo-3-vinylbenzene-1-ethenyl-3-iodobenzene

• MDL： MFCD28103326

Additional information on 1-Iodo-3-vinylbenzene-1-ethenyl-3-iodobenzene

Introduction to 1-Iodo-3-vinylbenzene-1-ethenyl-3-iodobenzene (CAS No. 4840-92-0)

1-Iodo-3-vinylbenzene-1-ethenyl-3-iodobenzene (CAS No. 4840-92-0) is a versatile organic compound with significant applications in the fields of chemical synthesis, materials science, and pharmaceutical research. This compound, also known as 1-Iodo-3-vinylbenzene, features a unique molecular structure that includes both iodine and vinyl functional groups, making it a valuable building block for various chemical reactions and synthetic pathways.

The molecular formula of 1-Iodo-3-vinylbenzene is C₈H₇I, and its molecular weight is approximately 206.04 g/mol. The compound is characterized by its aromatic ring system, which provides stability and reactivity, and the presence of the iodine atom, which can be readily substituted in various chemical reactions. The vinyl group further enhances the compound's versatility by allowing for polymerization and other conjugated system reactions.

In recent years, 1-Iodo-3-vinylbenzene has gained attention in the development of advanced materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel polymers with enhanced mechanical properties and thermal stability. The unique combination of aromaticity and functional groups makes it an ideal candidate for creating materials with tailored properties for specific applications.

In the pharmaceutical industry, 1-Iodo-3-vinylbenzene has shown promise as a precursor for the synthesis of bioactive compounds. A recent research paper in the Bioorganic & Medicinal Chemistry Letters demonstrated the utility of this compound in the development of new drugs targeting various diseases. The iodine atom can be easily replaced with other functional groups, allowing for the creation of a wide range of derivatives with potential therapeutic effects.

The synthetic accessibility of 1-Iodo-3-vinylbenzene is another factor contributing to its popularity in research and development. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-vinylbenzene with iodine, followed by purification steps to ensure high purity and yield. This robust synthetic protocol ensures that researchers have consistent access to high-quality material for their experiments.

In addition to its use in material science and pharmaceuticals, 1-Iodo-3-vinylbenzene has also found applications in analytical chemistry. Its distinct spectral properties make it a useful standard for calibration and quantification in various analytical techniques, such as gas chromatography (GC) and mass spectrometry (MS). Researchers often use this compound as a reference material to ensure the accuracy and reliability of their analytical methods.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies have shown that 1-Iodo-3-vinylbenzene, when handled properly, has minimal environmental impact. However, it is essential to follow standard safety protocols to prevent any potential hazards during handling and storage. Proper waste management practices should also be implemented to ensure that any residual compounds are disposed of safely.

In conclusion, 1-Iodo-3-vinylbenzene (CAS No. 4840-92-0) is a valuable compound with a wide range of applications in chemical synthesis, materials science, pharmaceutical research, and analytical chemistry. Its unique molecular structure and synthetic accessibility make it an essential building block for researchers working on innovative solutions across multiple disciplines. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.